Cas no 1805382-70-0 (Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate)

Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate
-
- Inchi: 1S/C11H11Br2F2NO2/c1-2-18-9(17)4-8-6(5-12)3-7(13)10(16-8)11(14)15/h3,11H,2,4-5H2,1H3
- InChI Key: SWVIDTPENLMCMT-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)N=C(CC(=O)OCC)C(CBr)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 282
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029056541-1g |
Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate |
1805382-70-0 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate Related Literature
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
3. Book reviews
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
Additional information on Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate
Comprehensive Overview of Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805382-70-0)
Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805382-70-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are known for their versatile applications in drug discovery and material science. The presence of bromine and difluoromethyl groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for halogenated pyridines like Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate has surged due to their role in developing small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential applications in cancer therapeutics and central nervous system (CNS) drug development. The compound's unique structure allows it to interact with specific biological targets, such as kinase enzymes, which are often implicated in disease pathways.
The synthesis of Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate involves multi-step organic reactions, including bromination and esterification. Its CAS No. 1805382-70-0 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The compound's molecular weight and physicochemical properties are critical for its solubility and stability in various solvents, which are essential factors for industrial-scale production.
One of the trending topics in chemical research is the exploration of sustainable synthesis methods for halogenated compounds. Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate is no exception, as scientists seek to minimize environmental impact while maintaining high yields. Green chemistry principles, such as catalyst optimization and solvent recycling, are being applied to its production process.
Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how halogenated pyridines can be tailored to target specific genetic mutations. The difluoromethyl group in this compound, for instance, is known to enhance metabolic stability, a desirable trait in drug candidates.
From a commercial perspective, Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate is available through specialized chemical suppliers who adhere to stringent quality control standards. Its CAS No. 1805382-70-0 ensures traceability and facilitates global trade. Companies involved in contract research organizations (CROs) and pharmaceutical development often source this compound for preclinical studies.
In summary, Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805382-70-0) is a promising chemical entity with broad applications in modern science. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring drug discovery, agrochemical innovation, and material science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies.
1805382-70-0 (Ethyl 3-bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate) Related Products
- 1235615-52-7(N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-phenyl-1,2-oxazole-3-carboxamide)
- 63976-69-2(13-Oxopodocarp-8(14)-en-18-oic acid)
- 1352994-67-2(Inpyrfluxam)
- 1805549-19-2(6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-methanol)
- 1250340-79-4(3-3-(methylamino)piperidin-1-ylbutanoic acid)
- 929493-02-7(2,5-diethoxy-N,N,4-trimethylbenzene-1-sulfonamide)
- 2138252-40-9(Carbamic acid, N-[[(1R,2S)-2-(1-oxo-3-butyn-1-yl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-)
- 82047-85-6(Endoproteinase Arg-C from mouse submaxillary gland)
- 1210456-69-1(2-(phenoxymethyl)-1-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-1H-1,3-benzodiazole)
- 69882-11-7(Poly(2,6-Dibromophenylene Oxide)(PBO))



